Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside

• IUPAC Name: [(2S,3S,4S,5R,6R)-6-(hydroxymethyl)-4,5-bis(phenylmethoxy)-2-prop-2-enoxyoxan-3-yl] benzoate
• InChI: InChI=1S/C30H32O7/c1-2-18-33-30-28(37-29(32)24-16-10-5-11-17-24)27(35-21-23-14-8-4-9-15-23)26(25(19-31)36-30)34-20-22-12-6-3-7-13-22/h2-17,25-28,30-31H,1,18-21H2/t25-,26-,27+,28+,30+/m1/s1
• InChI Key: LGYYDBRPOLDQLK-BOJCFLQHSA-N
• Canonical SMILES: C=CCOC1C(C(C(C(O1)CO)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OC(=O)C4=CC=CC=C4
• Isomeric SMILES: C=CCO[C@@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OC(=O)C4=CC=CC=C4
• Molecular Formula: C30H32O7
• Molecular Weight: 504.6 g/mol

Description

Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside is a carbohydrate derivative that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including its potential use as a therapeutic agent for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside is not fully understood. However, it has been proposed that this compound exerts its anti-cancer effects by inhibiting the activity of various enzymes involved in cancer cell proliferation and survival. Additionally, it has been suggested that this compound may modulate the immune system to enhance the body's ability to fight cancer.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to induce cell cycle arrest, inhibit angiogenesis, and reduce the expression of various genes involved in cancer cell growth and survival. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside in lab experiments is its high purity and yield. This makes it easier to obtain reproducible results and to perform further characterization of the compound. Additionally, this compound has been extensively studied, and its anti-cancer effects have been well-documented. However, one limitation of using this compound in lab experiments is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside. One area of focus is the development of new cancer treatments based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Finally, research is needed to explore the potential use of this compound in other disease areas, such as inflammation and neurodegenerative diseases.
Conclusion
This compound is a promising compound that has shown potential as a therapeutic agent for the treatment of cancer and other diseases. Its high purity and yield, along with its well-documented anti-cancer effects, make it a valuable compound for scientific research. Further studies are needed to fully understand the mechanism of action of this compound and to explore its potential use in other disease areas.

Scientific Research Applications

Allyl 2-O-benzoyl-3-O,4-O-dibenzyl-alpha-D-mannopyranoside has been extensively studied for its potential use as a therapeutic agent for the treatment of cancer. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer treatments.